7-Chloro-2-(3-(dimethylamino)propyl)-1-(2-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-2-[3-(dimethylamino)propyl]-1-(2-fluorophenyl)-6-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H22ClFN2O3/c1-13-11-18-15(12-16(13)24)21(28)19-20(14-7-4-5-8-17(14)25)27(10-6-9-26(2)3)23(29)22(19)30-18/h4-5,7-8,11-12,20H,6,9-10H2,1-3H3
• InChI Key: JGGWKCSKEDGHRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=O)C3=C(O2)C(=O)N(C3C4=CC=CC=C4F)CCCN(C)C
• Molecular Formula: C23H22ClFN2O3
• Molecular Weight: 428.9 g/mol

Description

The compound “7-Chloro-2-(3-(dimethylamino)propyl)-1-(2-fluorophenyl)-6-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a chemical compound with the molecular formula C22H20ClFN2O3.

Physical And Chemical Properties Analysis

The predicted properties of this compound include a boiling point of 581.7±50.0 °C, a density of 1.39±0.1 g/cm3, and a pKa of 9.46±0.28.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Approaches : The compound and its analogs can be synthesized through a process involving methyl o-hydroxybenzoylpyruvate, N,N-dimethylethylenediamine, and aromatic aldehydes. This method provides a wide range of derivatives of the compound (R. Vydzhak & S. Y. Panchishyn, 2010).
• Luminescent Properties : Research has shown that derivatives of this compound, when included in polymers, exhibit strong fluorescence and are soluble in common organic solvents like toluene, chloroform, and dimethyl sulfoxide (DMSO). These properties make them suitable for applications in optoelectronics and fluorescence imaging (Kai A. I. Zhang & B. Tieke, 2008).

Applications in Material Science

• Electroluminescent Materials : Derivatives of this compound have been used in the development of electroluminescent materials. For example, they have been incorporated into conjugated polymers for use in organic light-emitting diodes (OLEDs) (F. Huang et al., 2004).
• Photoluminescent Polymers : The compound's derivatives have also been used to create photoluminescent conjugated polymers with applications in areas like photovoltaics and light-emitting materials (T. Beyerlein & B. Tieke, 2000).

Biomedical Applications

• Cell Imaging : Certain derivatives exhibit properties like piezochromism and acidochromism, making them suitable for cell imaging applications. They have been used to create biocompatible fluorescent nanoparticles for imaging MCF-7 cells (Y. Lei et al., 2016).

Sensor Applications

• Ionophores in Sensors : Some structurally related molecules have been studied for their potential as ionophores in sensor applications, particularly for their ability to bind metal cations (M. Cordaro et al., 2011).